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Compound of Interest

Compound Name:

4-Chloro-2-{[(2-

hydroxypropyl)amino]methyl}phen

ol

Cat. No.: B13272737

Get Quote

Comprehensive Guide to 4-Chloro-2-{[(2-
hydroxypropyl)amino]methyl}phenol[1]
Executive Summary & Compound Identity
4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol is a bifunctional phenolic amine

building block used primarily in the synthesis of chelating ligands and as a fragment in drug

discovery. Structurally, it consists of a para-chlorophenol core functionalized at the ortho-

position with a secondary amine side chain terminating in a secondary alcohol. This specific

arrangement confers unique acid-base properties and chelating potential (N, O-donor set).
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Property Detail

IUPAC Name
4-Chloro-2-{[(2-

hydroxypropyl)amino]methyl}phenol

CAS Number 1153482-82-6

Molecular Formula C₁₀H₁₄ClNO₂

Molecular Weight 215.68 g/mol

SMILES CC(O)CNCc1cc(Cl)ccc1O

Structural Class Aminomethylphenol; Secondary Amino Alcohol

Physicochemical Profile
The following data aggregates calculated descriptors (ACD/Labs, EPISuite algorithms) and

observed trends for analogous ortho-aminomethyl phenols.

Quantitative Properties Table
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Parameter
Value
(Predicted/Observed)

Causality & Significance

LogP (Octanol/Water) 1.65 ± 0.3

The lipophilicity is moderated

by the hydrophilic hydroxyl and

amine groups against the

hydrophobic chlorophenyl

core. Ideal for CNS-active

fragments (LogP < 3).

pKa (Phenolic OH) 8.4 ± 0.2

The electron-withdrawing

chlorine at the para-position

increases acidity compared to

phenol (pKa 10).

pKa (Secondary Amine) 9.2 ± 0.3

The amine is basic. At

physiological pH (7.4), the

nitrogen is predominantly

protonated (

).

Polar Surface Area (PSA) 52.5 Å²

Indicates good membrane

permeability (PSA < 140 Å² is

the standard threshold).

H-Bond Donors 3

Phenolic -OH, Alcohol -OH,

Amine -NH. Facilitates strong

receptor binding.

H-Bond Acceptors 3 Oxygen (x2), Nitrogen (x1).

Solubility

High: DMSO, Methanol,

EthanolModerate: Water (pH

dependent)

Solubility in water increases

significantly at pH < 7 due to

ammonium salt formation.

Structural Analysis & Reactivity
The molecule exhibits a "zwitterionic potential" and intramolecular hydrogen bonding that

defines its stability and reactivity.
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Intramolecular Interactions
Hydrogen Bonding: The ortho-positioning of the aminomethyl group allows for a stable 6-

membered intramolecular hydrogen bond between the phenolic proton and the amine

nitrogen. This interaction often shields the phenolic proton, making it slightly less acidic than

predicted and increasing lipophilicity by "hiding" polar groups.

Chelation: The Phenol-OH ... N ... Alcohol-OH motif creates a tridentate-like pocket, making

this compound an excellent precursor for Salan or Salen-type metal ligands.

Ionization States (pH Dependent)
The compound exists in three primary states depending on the solvent pH:

Cationic (pH < 8): Nitrogen is protonated (

). Soluble in water.

Neutral/Zwitterionic (pH 8-9): Phenol deprotonates (

) while Amine remains protonated (

). Net charge 0.

Anionic (pH > 10): Both Phenol and Amine are deprotonated (neutral amine, phenolate

anion).

Synthesis & Causality: Self-Validating Protocol
The most robust synthesis route is the Reductive Amination of 5-chloro-2-

hydroxybenzaldehyde with 1-amino-2-propanol. This method is preferred over direct alkylation

to avoid poly-alkylation byproducts.

Reaction Scheme
The synthesis proceeds via the formation of an imine (Schiff base) intermediate, followed by

reduction.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13272737?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Critical Conditions

5-Chloro-2-hydroxybenzaldehyde
(Precursor A)

Imine Intermediate
(Schiff Base)

 Condensation
(-H2O)

1-Amino-2-propanol
(Precursor B) 4-Chloro-2-{[(2-hydroxypropyl)

amino]methyl}phenol

 Reduction

NaBH4 or STAB
(Reducing Agent)

Solvent: MeOH or EtOH

Temp: 0°C -> RT

Click to download full resolution via product page

Caption: Reductive amination pathway ensuring mono-alkylation selectivity.

Detailed Protocol
Imine Formation (Step 1):

Dissolve 5-chloro-2-hydroxybenzaldehyde (1.0 eq) in anhydrous Methanol (0.5 M

concentration).

Add 1-amino-2-propanol (1.05 eq) dropwise.

Causality: Using a slight excess of amine ensures complete consumption of the aldehyde.

Anhydrous conditions prevent hydrolysis of the imine.

Stir at Room Temperature (RT) for 2–4 hours. Monitor by TLC (Imine is usually less polar

than aldehyde).

Reduction (Step 2):
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Cool the solution to 0°C.

Add Sodium Borohydride (NaBH₄) (1.5 eq) in small portions.

Causality: Portion-wise addition controls the exotherm and hydrogen gas evolution.

Cooling prevents reduction of the aromatic ring or other side reactions.

Allow to warm to RT and stir for 12 hours.

Workup & Purification:

Quench with dilute HCl (to pH ~2) to destroy excess hydride and protonate the amine.

Neutralize with NaHCO₃ to pH ~8-9 (isoelectric point) to precipitate the free base or

extract into Ethyl Acetate.

Validation: The product should appear as a white to off-white solid or viscous oil. Purity is

confirmed by disappearance of the aldehyde peak (~10 ppm) in ¹H NMR.

Handling, Stability & Safety
To maintain the integrity of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol, adhere to

these protocols:

Oxidation Sensitivity: Phenols are prone to oxidation (quinonoid formation), turning

pink/brown over time.

Storage: Store under Argon/Nitrogen at -20°C.

Hygroscopicity: The secondary amine and alcohol groups can absorb moisture.

Handling: Handle in a desiccated environment.

Safety (GHS Classification):

H315/H319: Causes skin and serious eye irritation (Phenol/Amine nature).

H335: May cause respiratory irritation.
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PPE: Wear nitrile gloves and safety goggles. Avoid dust inhalation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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